Cas no 2079912-09-5 (Pregn-5-en-20-one, 3-[[O-2,6-dideoxy-3-O-methyl-4-O-(3-methyl-1-oxo-2-buten-1-yl)-β-D-ribo-hexopyranosyl-(1→4)-O-2,6-dideoxy-3-O-methyl-β-D-ribo-hexopyranosyl-(1→4)-6-deoxy-3-O-methyl-β-D-glucopyranosyl]oxy]-16-[(6-O-β-D-glucopyranosyl-β-D-glucopyranosyl)oxy]-, (3β,16α)-)

• Product Name: Pregn-5-en-20-one, 3-[[O-2,6-dideoxy-3-O-methyl-4-O-(3-methyl-1-oxo-2-buten-1-yl)-β-D-ribo-hexopyranosyl-(1→4)-O-2,6-dideoxy-3-O-methyl-β-D-ribo-hexopyranosyl-(1→4)-6-deoxy-3-O-methyl-β-D-glucopyranosyl]oxy]-16-[(6-O-β-D-glucopyranosyl-β-D-glucopyranosyl)oxy]-, (3β,16α)-
• CAS No: 2079912-09-5
• MF: C₅₉H₉₄O₂₄
• MW: 1187.36328172684
• CID: 5105257
• PubChem ID: 155978714
• Update Time: 2024-03-01

Pregn-5-en-20-one, 3-[[O-2,6-dideoxy-3-O-methyl-4-O-(3-methyl-1-oxo-2-buten-1-yl)-β-D-ribo-hexopyranosyl-(1→4)-O-2,6-dideoxy-3-O-methyl-β-D-ribo-hexopyranosyl-(1→4)-6-deoxy-3-O-methyl-β-D-glucopyranosyl]oxy]-16-[(6-O-β-D-glucopyranosyl-β-D-glucopyranosyl)oxy]-, (3β,16α)- Chemical and Physical Properties

Names and Identifiers

• Pregn-5-en-20-one, 3-[[O-2,6-dideoxy-3-O-methyl-4-O-(3-methyl-1-oxo-2-buten-1-yl)-β-D-ribo-hexopyranosyl-(1→4)-O-2,6-dideoxy-3-O-methyl-β-D-ribo-hexopyranosyl-(1→4)-6-deoxy-3-O-methyl-β-D-glucopyranosyl]oxy]-16-[(6-O-β-D-glucopyranosyl-β-D-glucopyranosyl)oxy]-, (3β,16α)-
• AKOS040735377
• Extensumside C
• 2079912-09-5

• Inchi： 1S/C59H94O24/c1-25(2)18-40(62)81-51-27(4)74-41(21-36(51)70-9)82-52-28(5)75-42(22-37(52)71-10)83-53-29(6)76-57(50(69)54(53)72-11)77-31-14-16-58(7)30(19-31)12-13-32-33(58)15-17-59(8)34(32)20-35(43(59)26(3)61)78-56-49(68)47(66)45(64)39(80-56)24-73-55-48(67)46(65)44(63)38(23-60)79-55/h12,18,27-29,31-39,41-57,60,63-69H,13-17,19-24H2,1-11H3/t27-,28-,29-,31+,32?,33?,34?,35-,36+,37+,38-,39-,41+,42+,43+,44-,45-,46+,47+,48-,49-,50-,51-,52-,53-,54-,55-,56-,57+,58+,59+/m1/s1
• InChI Key： YYCNLHMQWCQALS-VDJCQBBXSA-N
• SMILES： O([C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO[C@H]2[C@@H]([C@H]([C@@H]([C@@H](CO)O2)O)O)O)O1)O)O)O)[C@@H]1CC2C3CC=C4C[C@H](CC[C@]4(C)C3CC[C@]2(C)[C@H]1C(C)=O)O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](C)O1)O[C@H]1C[C@@H]([C@@H]([C@@H](C)O1)O[C@H]1C[C@@H]([C@@H]([C@@H](C)O1)OC(/C=C(\C)/C)=O)OC)OC)OC)O

Computed Properties

• Exact Mass: 1186.61350386g/mol
• Monoisotopic Mass: 1186.61350386g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 24
• Heavy Atom Count: 83
• Rotatable Bond Count: 19
• Complexity: 2250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 28
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 325Ų

Experimental Properties

• Density: 1.36±0.1 g/cm3(Predicted)
• pka: 12.78±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Furostanes and derivatives